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Compound of Interest

Compound Name: (4-Benzylmorpholin-3-yl)methanol

Cat. No.: B027052

An In-depth Technical Guide on the Safety and Handling of (4-Benzylmorpholin-3-
yl)methanol

Disclaimer: A comprehensive, officially verified Safety Data Sheet (SDS) for (4-
Benzylmorpholin-3-yl)methanol is not readily available in the public domain. This guide has
been compiled by extrapolating safety and toxicological data from its primary structural
analogs, namely morpholine and benzyl alcohol. The information herein is intended for
researchers, scientists, and drug development professionals and should be used as a
supplementary resource to a thorough, procedure-specific risk assessment conducted by
qualified personnel.

Chemical Identification and Physical Properties

(4-Benzylmorpholin-3-yl)methanol is a chiral organic compound often utilized as a key
intermediate in the synthesis of pharmaceutical compounds.[1] Its hydrochloride salt is noted
for enhanced stability and solubility.[1]

Table 1: Physical and Chemical Properties of (4-Benzylmorpholin-3-yl)methanol
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Property Value Reference
Molecular Formula C12H17NO2 [2]
Molecular Weight 207.27 g/mol [2]
CAS Number 110167-20-9 [2]

Not specified (likely an oil or
Appearance .

solid)
Storage Temperature 2-8 °C [2]

Hazard Identification and GHS Classification
(Inferred)

Due to the absence of specific data for (4-Benzylmorpholin-3-yl)methanol, the following
Globally Harmonized System (GHS) classification has been inferred based on the hazardous
properties of its core structure, morpholine. Morpholine is classified as a flammable, corrosive,
and acutely toxic substance.

Table 2: Inferred GHS Hazard Classification

Hazard Class Hazard Category Signal Word Hazard Statement

H226: Flammable

Flammable Liquids Category 3 Warning o
liquid and vapor
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed
) H314: Causes severe
Skin ]
) o Category 1B Danger skin burns and eye
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
o Category 1 Danger
Damage/Irritation eye damage

Toxicological Profile (Based on Analogs)
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Direct toxicological studies on (4-Benzylmorpholin-3-yl)methanol are not publicly available.

The data presented below for its structural analogs, morpholine and benzyl alcohol, should be

used to infer potential toxicological effects.

Table 3: Toxicological Data of Structural Analogs

. Reference(s
Analog Test Species Route Value |
Morpholine LDso Rat Oral 1.05 g/kg [3]
LDso Rabbit Dermal 0.5 mL/kg [3]
' > 8000 ppm
LCso Rat Inhalation [2]
(8h)

Benzyl

LDso Rat Oral 1.23 g/kg [4]
Alcohol
LDso Rabbit Dermal 2.0 g/kg [4]

Experimental Protocols

Synthesis of (S)-(4-Benzylmorpholin-3-yl)methanol

The following is a representative experimental protocol for the synthesis of the (S)-enantiomer

of (4-Benzylmorpholin-3-yl)methanol.[5]

Reagents and Solvents:

(S)-Morpholin-3-ylmethanol

Benzyl bromide

N-ethyl-N,N-diisopropylamine (DIPEA)

Acetonitrile

Dichloromethane
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e Saturated aqueous sodium bicarbonate

o Potassium hydroxide solution

e Anhydrous sodium sulfate

Procedure:

 In a suitable reaction vessel, dissolve (S)-Morpholin-3-ylmethanol in acetonitrile.
» Add N-ethyl-N,N-diisopropylamine (DIPEA) to the solution to act as a base.

e Introduce benzyl bromide to the reaction mixture.

 Stir the mixture at room temperature for approximately 2 hours.

o Concentrate the reaction mixture under reduced pressure to remove the solvent.
o Dissolve the resulting residue in dichloromethane.

o Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and a
potassium hydroxide solution.

e Dry the organic phase over anhydrous sodium sulfate.

« Filter the mixture and concentrate the filtrate to obtain the product, (S)-(4-Benzylmorpholin-
3-yl)methanol.

Expected Yield: 89%][5] Characterization: Mass spectrometry should confirm the product with
an [M+H]* ion at m/z 208.[5]

Safety and Handling Procedures

Given the inferred hazards, stringent safety protocols must be followed when handling (4-
Benzylmorpholin-3-yl)methanol.

Personal Protective Equipment (PPE)
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Equipment Specification

Chemical safety goggles and a face shield are

Eye and Face Protection
mandatory.

Wear chemical-resistant gloves (e.g., nitrile or

Skin Protection
neoprene), a lab coat, and closed-toe shoes.

All handling of the compound should be
Respiratory Protection conducted in a certified chemical fume hood to

prevent inhalation of vapors or aerosols.

Handling and Storage

e Handling: Use only in a well-ventilated area, preferably within a fume hood.[6] Avoid contact
with skin, eyes, and clothing.[6] Keep away from heat, sparks, and open flames.[7] Use non-
sparking tools and take measures to prevent static discharge.[7]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2] Store
away from oxidizing agents and other incompatible materials.[2]

First-Aid Measures
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Exposure Procedure

Remove the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen and seek immediate

medical attention.[2]

Immediately remove contaminated clothing.
_ Flush the affected area with copious amounts of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) i ) )
water. Seek immediate medical attention.[2]

Spill and Disposal Procedures

o Spill: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill using
an inert absorbent material (e.g., sand, vermiculite). Collect the absorbed material in a
sealed container for disposal.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations for hazardous chemical waste.
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Caption: A simplified workflow for the synthesis of (S)-(4-Benzylmorpholin-3-yl)methanol.
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Caption: A logical flow for mitigating hazards associated with the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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